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Available Quantitative In Vivo Data

The table below summarizes the key in vivo findings from animal studies, which should be interpreted with

the understanding that they may not directly predict human outcomes.

Parameter Reported Value/Outcome Experimental Context

Dosing Route Oral (gavage) [1] Preclinical mouse models

Common Dosage 10 mg/kg and 30 mg/kg [2] Preclinical mouse models

Dosing Frequency Twice daily [1] Preclinical mouse models

MET Phosphorylation
Inhibition

>95% inhibition over 24 hours (30 mg/kg); 73%
inhibition at 24 hours (10 mg/kg) [2]

MKN-45 xenograft mouse
model

Blood-Brain Barrier
Penetration

Brain-to-plasma ratio of 0.23 [2] Systemic dosing in mouse
models

Key In Vivo Efficacy Increased survival; inhibited tumor growth,
invasion, and angiogenesis; reduced TIE2+

stromal cells [2] [3]

U87 glioma and PyMT
mammary tumor mouse

models
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Detailed Experimental Protocols

Here are the methodologies for key in vivo experiments, as detailed in the search results.

In Vivo Efficacy and Pharmacokinetic Modeling

This protocol describes the setup for evaluating Altiratinib's antitumor effects and its impact on key

biomarkers [1].

Animal Models: Female nude mice (4-6 weeks old), strictly inbred.
Tumor Implantation: Human glioblastoma stem cells (GSC11 or GSC17 lines) were implanted

intracranially.
GSC11: 5 × 10⁵ cells

GSC17: 5 × 10⁴ cells
Dosing Formulation: Altiratinib was administered via oral gavage. The control vehicle was 0.4%

HPMC (Hydroxypropyl methylcellulose) [1].
Treatment Schedule:

Altiratinib: 10 mg/kg, administered twice daily.
Bevacizumab (for combination therapy): 10 mg/kg, administered intraperitoneally twice per

week.
Treatment began 4 days after tumor cell implantation.

Endpoint Analysis:
Tumor Volume: Measured at the end of the treatment period.

Survival: Monitored and recorded for the GSC17 xenograft model.
Biomarker Analysis: Tumor tissues were analyzed for microvessel density and infiltration of

TIE2-expressing monocytes.

Mechanism of Action and Signaling Pathways

Altiratinib is a multi-targeted kinase inhibitor. The diagram below illustrates its primary targets and the

biological processes it affects based on its mechanism of action [3].
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Altiratinib's balanced inhibition of MET, TIE2, VEGFR2, and TRK kinases impacts multiple cancer

hallmarks [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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